Cas no 1261590-53-7 (Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate)

• Product Name: Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate
• CAS No: 1261590-53-7
• MF: C₁₇H₁₂F₆O₃
• MW: 378.26580619812
• CID: 4990575
• Update Time: 2025-05-20

Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate

• Inchi： 1S/C17H12F6O3/c1-2-25-15(24)13-8-5-11(9-14(13)16(18,19)20)10-3-6-12(7-4-10)26-17(21,22)23/h3-9H,2H2,1H3
• InChI Key： MSIWOKHIBWEEFM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate

Research Briefing on Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate (CAS: 1261590-53-7)

Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate (CAS: 1261590-53-7) is a fluorinated biphenyl derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, exhibits enhanced metabolic stability and lipophilicity, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including inflammatory disorders and cancer.

Recent research has focused on the synthetic pathways and optimization of Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The study emphasized the compound's versatility as a building block for further functionalization, enabling the development of derivatives with improved pharmacokinetic properties. Additionally, the incorporation of fluorine atoms was shown to enhance binding affinity to target proteins, as demonstrated in molecular docking studies.

In the context of biological activity, Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate has been investigated for its potential as an inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. Preclinical studies revealed that derivatives of this compound exhibited potent anti-inflammatory effects with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings were corroborated by in vivo models, where the compound demonstrated significant efficacy in reducing edema and pain responses.

Another area of interest is the compound's application in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate derivatives displayed selective cytotoxicity against certain cancer cell lines, particularly those overexpressing epidermal growth factor receptor (EGFR). Mechanistic studies suggested that these derivatives induce apoptosis via mitochondrial pathway disruption, highlighting their potential as targeted anticancer agents. Further optimization of the lead compounds is underway to improve their selectivity and reduce off-target effects.

The pharmacokinetic profile of Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate has also been a subject of investigation. Recent pharmacokinetic studies in animal models indicated favorable absorption and distribution properties, with a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as the presence of ester functionality may lead to rapid hydrolysis in vivo. Researchers are exploring prodrug strategies and structural modifications to address this limitation.

In conclusion, Ethyl 4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxylate (CAS: 1261590-53-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span anti-inflammatory and anticancer drug development, with ongoing research aimed at refining its pharmacological properties. Future studies will likely focus on clinical translation and the development of next-generation derivatives with enhanced efficacy and safety profiles.